Cas no 1131614-55-5 (Methyl 4-cyclohexyl-3-iodobenzoate)

Methyl 4-cyclohexyl-3-iodobenzoate structure

1131614-55-5 structure

Product Name:Methyl 4-cyclohexyl-3-iodobenzoate

CAS No:1131614-55-5

MF:C₁₄H₁₇IO₂

MW:344.188056707382

CID:1005922

PubChem ID:44828966

Update Time:2025-04-20

Methyl 4-cyclohexyl-3-iodobenzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 4-cyclohexyl-3-iodobenzoate
- DTXSID40661053
- AKOS015852370
- methyl 4-cyclohexyl-3-iodo-benzoate
- DB-060422
- methyl4-cyclohexyl-3-iodobenzoate
- SCHEMBL17164563
- A802897
- 1131614-55-5
- Inchi： 1S/C14H17IO2/c1-17-14(16)11-7-8-12(13(15)9-11)10-5-3-2-4-6-10/h7-10H,2-6H2,1H3
- InChI Key： XDSOINVKKGOQNZ-UHFFFAOYSA-N
- SMILES： IC1C=C(C(=O)OC)C=CC=1C1CCCCC1

Computed Properties

Exact Mass: 344.02733g/mol
Monoisotopic Mass: 344.02733g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 261
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5
Topological Polar Surface Area: 26.3Å²

Methyl 4-cyclohexyl-3-iodobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A019097791-1g	Methyl 4-cyclohexyl-3-iodobenzoate	1131614-55-5	95%	1g	$449.28	2023-09-04
Chemenu	CM159382-1g	methyl 4-cyclohexyl-3-iodobenzoate	1131614-55-5	95%	1g	$482	2021-06-15
Chemenu	CM159382-1g	methyl 4-cyclohexyl-3-iodobenzoate	1131614-55-5	95%	1g	$482	2023-03-07
Ambeed	A765434-1g	Methyl 4-cyclohexyl-3-iodobenzoate	1131614-55-5	95+%	1g	$404.0	2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1757735-1g	Methyl 4-cyclohexyl-3-iodobenzoate	1131614-55-5	98%	1g	￥3676.00	2024-08-09
Crysdot LLC	CD12179274-1g	Methyl 4-cyclohexyl-3-iodobenzoate	1131614-55-5	95+%	1g	$510	2024-07-23

Methyl 4-cyclohexyl-3-iodobenzoate Related Literature

1. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
3. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
4. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
5. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565

1131614-55-5 (Methyl 4-cyclohexyl-3-iodobenzoate) Related Products

Recommended suppliers

Zhejiang Brunova Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Zhejiang Brunova Technology Co., Ltd.

Shanghai Pearlk Chemicals Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Jiangsu Kolod Food Ingredients Co.,ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Jiangsu Kolod Food Ingredients Co.,ltd

PRIBOLAB PTE.LTD

Gold Member

Audited Supplier

CN Supplier

Reagent

PRIBOLAB PTE.LTD

Zhengzhou Baoyu Pharmaceutical Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Zhengzhou Baoyu Pharmaceutical Co., Ltd.